Cas no 488713-29-7 (3-Chloro-2-iodo-5-nitropyridine)

• Product Name: 3-Chloro-2-iodo-5-nitropyridine
• CAS No: 488713-29-7
• MF: C₅H₂ClIN₂O₂
• MW: 284.43905210495
• MDL: MFCD11840993
• CID: 836084
• PubChem ID: 36995452
• Update Time: 2025-10-28

3-Chloro-2-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-iodo-5-nitropyridine
• Pyridine, 3-chloro-2-iodo-5-nitro-
• 3-chloro-2-iodo-5-nitro-pyridine
• AG-A-58734
• ANW-74257
• chloroiodonitropyridine
• CTK5I4133
• GC-0608
• 488713-29-7
• SCHEMBL1303639
• DA-17100
• CS-0146031
• AKOS005072708
• DTXSID60653218
• FCXUHIMBZWWQMB-UHFFFAOYSA-N
• MFCD11840993
• AC-27217

• MDL： MFCD11840993
• Inchi： 1S/C5H2ClIN2O2/c6-4-1-3(9(10)11)2-8-5(4)7/h1-2H
• InChI Key： FCXUHIMBZWWQMB-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=N1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 283.88495g/mol
• Monoisotopic Mass: 283.88495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Melting Point: 74-76°

3-Chloro-2-iodo-5-nitropyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Chloro-2-iodo-5-nitropyridine

Research Brief on 3-Chloro-2-iodo-5-nitropyridine (CAS: 488713-29-7) in Chemical Biology and Pharmaceutical Applications

3-Chloro-2-iodo-5-nitropyridine (CAS: 488713-29-7) is a halogenated nitropyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in facilitating cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal for constructing complex heterocyclic scaffolds in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Chloro-2-iodo-5-nitropyridine as a precursor for the synthesis of novel pyridine-based kinase inhibitors targeting EGFR and VEGFR-2. The researchers employed palladium-catalyzed C-C bond formation to derivatize the compound, yielding potent inhibitors with IC50 values in the nanomolar range. The presence of both chlorine and iodine substituents at the 2- and 3-positions, respectively, was found to enhance reactivity in metal-catalyzed transformations while maintaining steric accessibility for further functionalization.

In the realm of antimicrobial research, a 2024 Bioorganic & Medicinal Chemistry Letters report detailed the compound's role in synthesizing nitropyridine hybrids with broad-spectrum activity against drug-resistant Staphylococcus aureus and Mycobacterium tuberculosis. The electron-withdrawing nitro group at the 5-position was identified as crucial for membrane penetration, while the halogen atoms facilitated interactions with bacterial target proteins. Molecular docking studies revealed binding affinities to DNA gyrase and enoyl-ACP reductase, suggesting dual mechanisms of action.

From a chemical biology perspective, 3-Chloro-2-iodo-5-nitropyridine has emerged as a valuable tool for bioconjugation strategies. A recent ACS Chemical Biology publication (2024) described its use in synthesizing activity-based probes for profiling cysteine proteases in cancer cells. The iodine moiety enabled selective displacement by thiol groups, creating covalent inhibitors that could be tracked via the nitro group's intrinsic fluorescence. This approach provided new insights into protease activation pathways in tumor microenvironments.

The compound's safety profile and synthetic accessibility have also been subjects of recent optimization efforts. A 2023 Organic Process Research & Development article presented a scalable, high-yield (82%) synthesis route using continuous flow chemistry, addressing previous challenges with batch processing. Stability studies under various pH conditions (2-9) confirmed its robustness as an intermediate, with degradation occurring only under strongly alkaline conditions (pH >11).

Looking forward, the unique reactivity pattern of 3-Chloro-2-iodo-5-nitropyridine positions it as a key building block for next-generation therapeutics. Ongoing clinical trials (Phase I/II) of several derivatives targeting inflammatory diseases and oncology indications underscore its pharmaceutical relevance. Future research directions may explore its potential in PROTAC design and as a fragment for covalent drug discovery, leveraging its balanced electronic properties and proven versatility in medicinal chemistry applications.